Cas no 109357-83-7 (N-(4-sulfamoylphenyl)heptadecanamide)
109357-83-7 structure
Product Name:N-(4-sulfamoylphenyl)heptadecanamide
CAS No:109357-83-7
MF:C23H40N2O3S
MW:424.640305519104
CID:1187186
PubChem ID:71334859
Update Time:2025-04-20
N-(4-sulfamoylphenyl)heptadecanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-sulfamoylphenyl)heptadecanamide
- DTXSID30762922
- 109357-83-7
-
- Inchi: 1S/C23H40N2O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23(26)25-21-17-19-22(20-18-21)29(24,27)28/h17-20H,2-16H2,1H3,(H,25,26)(H2,24,27,28)
- InChI Key: LXNDISOJULJLPP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)NC(CCCCCCCCCCCCCCCC)=O)(N)(=O)=O
Computed Properties
- Exact Mass: 424.2762
- Monoisotopic Mass: 424.27596432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 17
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- PSA: 89.26
N-(4-sulfamoylphenyl)heptadecanamide Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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